Cas no 80272-06-6 (3-(3,4-dichlorophenyl)-3-phenylpropionic acid)

• Product name: 3-(3,4-dichlorophenyl)-3-phenylpropionic acid
• CAS No: 80272-06-6
• MF: C₁₅H₁₂Cl₂O₂
• MW: 295.160582542419
• CID: 985335
• PubChem ID: 3018921

3-(3,4-dichlorophenyl)-3-phenylpropionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dichlorophenyl)-3-phenylpropionic acid
• 3-(3,4-dichlorophenyl)-3-phenylpropanoic acid
• JRHMQMLBHSQASA-UHFFFAOYSA-N
• EINECS 279-433-4
• DTXSID801001128
• NS00060714
• AKOS005216585
• SCHEMBL7925442
• 80272-06-6
• 3-(3',4'-dichlorophenyl) 3-phenylpropanoic acid

• Inchi： InChI=1S/C15H12Cl2O2/c16-13-7-6-11(8-14(13)17)12(9-15(18)19)10-4-2-1-3-5-10/h1-8,12H,9H2,(H,18,19)
• InChI Key： JRHMQMLBHSQASA-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(CC(=O)O)C2=CC(=C(C=C2)Cl)Cl

Computed Properties

• Exact Mass: 294.0214350g/mol
• Monoisotopic Mass: 294.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing